Cas no 1805920-96-0 (2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805920-96-0
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4811723
• Update Time: 2025-10-21

2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H8F2N2O/c9-8(10)6-2-1-5(4-13)7(3-11)12-6/h1-2,4,8H,3,11H2
• InChI Key： WATWOAULYXNPTJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: -0.1
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

Compound CAS No.1805920-96-0: 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS registry number 1805920-96-0, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an aldehyde group and two distinct substituents: an aminomethyl group and a difluoromethyl group. The presence of these functional groups imparts the compound with versatile chemical properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core framework of this compound. The aldehyde group at the 3-position of the pyridine ring introduces reactivity, enabling various condensation reactions such as the formation of imines and Schiff bases. The aminomethyl group at the 2-position adds nucleophilic character to the molecule, enhancing its ability to participate in substitution reactions. Meanwhile, the difluoromethyl group at the 6-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and modulate its reactivity in different chemical environments.

Recent studies have highlighted the potential of 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde in drug discovery efforts, particularly in the development of novel anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as histone deacetylases (HDACs) and kinase targets. The compound's unique combination of functional groups allows for precise targeting of these enzymes, making it a promising candidate for further preclinical studies.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in material science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes and as a ligand in metal-organic frameworks (MOFs). The incorporation of fluorinated groups enhances the thermal stability and chemical resistance of these materials, making them suitable for high-performance applications in gas storage and catalysis.

The synthesis of CAS No.1805920-96-0 involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by functionalization at specific positions. Recent advancements in asymmetric synthesis techniques have enabled researchers to achieve higher yields and better stereocontrol during the synthesis process. These improvements have significantly reduced production costs while maintaining high purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, studies have shown that 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde exhibits low toxicity towards non-target organisms under controlled conditions. This makes it an eco-friendly choice for use in agricultural chemicals and biodegradable materials. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, CAS No.1805920-96-0, or 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.